2,2-Dimethylbutane

• CAS No.: 75-83-2
• Product Name: 2,2-Dimethylbutane
• Molecular Formula: C6-H14
• Molecular Weight: 86.18 g/mol
• IUPAC Name: 2,2-dimethylbutane
• Standard InChI: InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
• Standard InChIKey: HNRMPXKDFBEGFZ-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C
• Canonical SMILES: CCC(C)(C)C
• Boiling Point: 121.5 °F at 760 mm Hg (NTP, 1992); 49.7 °C; 121.5°F
• Colorform: Colorless liquid
• Density: 0.649 at 68 °F (USCG, 1999); 0.6444 g/cu cm at 25 °C; 0.649
• Flash Point: -54 °F (NTP, 1992); -54 °F (-48 °C) closed cup; -54°F
• Melting Point: -148 °F (NTP, 1992); -99.0 °C; -99.9 °C; -148°F
• Physical Description: Neohexane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Irritating vapor. Flash point -54°F.; Clear liquids with mild, gasoline-like odors.
• Description: Neohexane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Irritating vapor. Flash point -54°F.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 2.14e-04 M; In water, 21.2 mg/L at 25 °C; Soluble in ethanol, diethyl ether; very soluble in acetone, benzene, petroleum ether, carbon tetrachloride
• Synonyms: 2,2-Dimethylbutane
• Vapor Density: 3 (NTP, 1992) (Relative to Air); 3.0 (Air = 1); 3
• Vapor Pressure: 274 mm Hg at 70 °F ; 400 mm Hg at 87.8° F (NTP, 1992); 319.30 mmHg; 319 mm Hg at 25 °C; 274 mmHg
• PubChem Compound: 6403
• Last Modified: Nov 11 2021